Cas no 1186502-49-7 (1H-Pyrrolo[2,3-b]pyridine-2-methanol, 5-amino-)
1186502-49-7 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine-2-methanol, 5-amino-
CAS No:1186502-49-7
MF:C8H9N3O
MW:163.176561117172
CID:833738
Update Time:2023-08-03
1H-Pyrrolo[2,3-b]pyridine-2-methanol, 5-amino- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrolo[2,3-b]pyridine-2-Methanol, 5-aMino-
- (5-amino-1H-pyrrolo[2,3-b]pyridin-2-yl)methanol
- 1H-Pyrrolo[2,3-b]pyridine-2-methanol,5-amino-
- 1H-Pyrrolo[2,3-b]pyridine-2-methanol, 5-amino-
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- Inchi: 1S/C8H9N3O/c9-6-1-5-2-7(4-12)11-8(5)10-3-6/h1-3,12H,4,9H2,(H,10,11)
- InChI Key: KVJMKNKAFUMSBR-UHFFFAOYSA-N
- SMILES: OCC1=CC2=CC(=CN=C2N1)N
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 164
- Topological Polar Surface Area: 74.9
1H-Pyrrolo[2,3-b]pyridine-2-methanol, 5-amino- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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